N-[2-chloro-4-(trifluoromethyl)phenyl]prop-2-enamide
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Description
N-[2-chloro-4-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C10H7ClF3NO and its molecular weight is 249.62. The purity is usually 95%.
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Scientific Research Applications
Inhibition of NF-κB and AP-1 Transcription Factors
N-[2-chloro-4-(trifluoromethyl)phenyl]prop-2-enamide has been studied for its ability to inhibit the transcription mediated by NF-κB and AP-1 transcription factors, which are pivotal in the regulation of immune responses and inflammation. The structure-activity relationship (SAR) studies aimed at enhancing oral bioavailability have identified modifications that retain or improve inhibitory activity, emphasizing the importance of the carboxamide group and the potential for varying the substituents on the pyrimidine ring without substantial loss of activity (Palanki et al., 2000).
Antimicrobial and Anticancer Activities
A comprehensive study on novel chlorinated N-arylcinnamamides, including derivatives of this compound, revealed significant antimicrobial efficacy against gram-positive bacteria, mycobacterial strains, and a viability assessment on cancer and primary mammalian cell lines. The study highlighted the antimicrobial potency comparable to or better than clinically used drugs and identified compounds with minimal cytotoxicity to primary cells, underscoring the potential for therapeutic applications (Strharsky et al., 2022).
Anti-Inflammatory Potential
Investigations into N-arylcinnamamide derivatives, including this compound, have demonstrated significant anti-inflammatory potential. These compounds were found to significantly attenuate lipopolysaccharide-induced NF-κB activation, with some showing effectiveness comparable to the reference drug prednisone. This suggests a novel mode of action for these compounds in anti-inflammatory responses, potentially offering a new therapeutic avenue for inflammatory diseases (Hošek et al., 2019).
Biological Activities and ADMET Properties
Further explorations into the biological activities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity)-related properties of ring-substituted N-arylcinnamanilides have expanded our understanding of their pharmacological potential. This research provides insights into the compounds' antimicrobial efficacy, cytotoxicity levels, anti-inflammatory capabilities, and physicochemical properties, laying the groundwork for their potential application in treating infections and inflammatory conditions (Kos et al., 2020).
Properties
IUPAC Name |
N-[2-chloro-4-(trifluoromethyl)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClF3NO/c1-2-9(16)15-8-4-3-6(5-7(8)11)10(12,13)14/h2-5H,1H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYFDDUICMSSTLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=C(C=C(C=C1)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClF3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.